2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile
Overview
Description
2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile, also known as MBTA, is a chemical compound used in various scientific experiments. It has the molecular formula C11H9NOS .
Molecular Structure Analysis
The molecular structure of 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile consists of a benzothiophene ring (a fused ring structure containing a benzene ring and a thiophene ring), a methoxy group attached to the 6-position of the benzothiophene, and an acetonitrile group attached to the 2-position .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile involves the reaction of 6-methoxy-1-benzothiophene with acetonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "6-methoxy-1-benzothiophene", "Acetonitrile", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 6-methoxy-1-benzothiophene (1.0 g) in acetonitrile (10 mL) in a round-bottom flask.", "Step 2: Add the catalyst (0.1 g) to the reaction mixture and stir the solution for 30 minutes.", "Step 3: Heat the reaction mixture at 80°C for 6 hours under nitrogen atmosphere.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 5: Wash the precipitate with cold acetonitrile and dry it under vacuum to obtain the desired product, 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile." ] } | |
CAS RN |
1378867-28-7 |
Product Name |
2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile |
Molecular Formula |
C11H9NOS |
Molecular Weight |
203.3 |
Purity |
95 |
Origin of Product |
United States |
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